2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 2-[[(2-aminoacetyl)-cyclopropylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H27N3O3/c20-12-18(23)22(16-9-10-16)13-17-8-4-5-11-21(17)19(24)25-14-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14,20H2
• InChI Key: RLFDBSPIJWHLAL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CN(C2CC2)C(=O)CN)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

This compound (CAS: 1353960-16-3) is a piperidine derivative featuring a benzyl ester at the 1-position and a cyclopropyl-amino-acetyl substituent at the 2-position. The benzyl ester enhances lipophilicity, which may influence bioavailability and membrane permeability .

Biological Activity

2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a complex organic compound with significant potential in medicinal chemistry. Its unique structure, which includes a piperidine ring and various functional groups, suggests a range of biological activities. This article explores the biological activity of this compound, supported by research findings, data tables, and case studies.

Chemical Structure and Properties

The molecular formula of 2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is $C_{16}H_{29}N_{3}O_{3}$ with a molecular weight of approximately 311.42 g/mol. The compound's structure is characterized by:

• A piperidine ring , which is known for its role in various biological activities.
• An acetylamino group that may enhance interaction with biological targets.
• A cyclopropyl amino group , which can influence the pharmacokinetics and dynamics of the compound.

Antimicrobial Activity

Research indicates that derivatives of piperidine compounds exhibit notable antimicrobial properties. For instance, similar piperidine derivatives have demonstrated effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Compound Name	MIC (µg/mL)	Activity
2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	4.69 - 22.9	Moderate to good against B. subtilis
Another Piperidine Derivative	5.64 - 77.38	Active against S. aureus
Caffeic Acid Ethyl Ester	21.9	Active against P. falciparum

This table summarizes the Minimum Inhibitory Concentration (MIC) values for various compounds, indicating the potential of 2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester to act as an antimicrobial agent.

Antiprotozoal Activity

The compound's structural features suggest potential activity against protozoan infections, similar to other compounds that have been tested for their efficacy against Trypanosoma and Plasmodium species. For example, studies on related compounds have shown promising results in inhibiting cysteine-proteases crucial for protozoan survival.

Case Studies

• In vitro Studies : A study conducted on similar piperidine derivatives highlighted their ability to inhibit T. cruzi growth effectively, demonstrating IC50 values comparable to established antiprotozoal drugs.

  "The presence of an α,β-unsaturated carbonyl group in these compounds was essential for their reactivity and inhibitory potency against cysteine-proteases" .

• In vivo Efficacy : Another case study involving animal models showed that certain piperidine derivatives could cure mice infected with T. b. brucei, suggesting a therapeutic potential that warrants further exploration for 2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester.

The mechanisms underlying the biological activity of this compound are still under investigation but may involve:

• Enzyme Inhibition : The structural components may allow for binding to active sites on enzymes critical for microbial metabolism.
• Membrane Disruption : Some piperidine derivatives have been shown to disrupt microbial membranes, leading to cell lysis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Piperidine Core

(a) Positional Isomerism

• (S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester This positional isomer shifts the cyclopropyl-amino-acetyl group to the 3-position of the piperidine ring. The (S)-stereochemistry may also introduce enantioselective activity .

(b) Amino-Acetyl Group Modifications

• (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1354020-18-0) Replacing the amino-acetyl group with a chloro-acetyl group increases electrophilicity, which could enhance reactivity in covalent binding to enzymes or receptors. The ethyl-amino substituent further modifies steric bulk compared to the cyclopropyl group in the target compound .
• 4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS: 1353955-37-9) Here, the cyclopropyl group is replaced with a methyl-amino-ethyl chain. This substitution reduces rigidity and may improve solubility due to the linear alkyl chain, though at the cost of reduced metabolic stability .

Ester Group Variations

(a) Benzyl vs. tert-Butyl Esters

• 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353952-64-3) The tert-butyl ester increases steric hindrance and lipophilicity compared to the benzyl ester. This modification may delay hydrolysis by esterases, prolonging the compound’s half-life in vivo .

(b) Benzyl Ester Derivatives with Aromatic Substituents

Data Table: Key Structural and Property Comparisons

Compound Name	Molecular Weight (g/mol)	Key Substituents	Notable Properties	References
Target Compound (CAS: 1353960-16-3)	~350 (estimated)	2-(Cyclopropyl-amino-acetyl), benzyl ester	High lipophilicity, rigid scaffold
(R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	338.84	Chloro-acetyl, ethyl-amino	Electrophilic, potential covalent binding
4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	305.42	Linear alkyl-amino chain	Improved solubility, reduced stability
3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	~365 (estimated)	tert-Butyl ester	Enhanced metabolic stability
ATL313	552.56	Cyclopropyl-carbamoyl, methyl ester	A2A adenosine receptor agonist (EC50 = 0.43 nM)

Preparation Methods

Reductive Amination

• Cyclopropane Ring Formation : Cyclopropylamine is coupled to a glycine derivative (2-amino-acetyl group) via a Michael addition or Schiff base formation .

• Methylation : The resulting cyclopropyl-amino-acetyl moiety is linked to the piperidine’s 2-position using a methylene bridge. This step may employ Mitsunobu conditions (e.g., DIAD, PPh₃) or alkylation with a methyl bromide derivative.

Example Protocol

• React 2-aminomethylpiperidine with bromoacetyl-cyclopropylamine in DMF at 60°C for 12h.

• Purify via column chromatography (SiO₂, ethyl acetate/hexane).

Final Assembly and Optimization

Coupling of Subunits

The cyclopropyl-amino-acetyl group is conjugated to the aminomethylpiperidine intermediate using carbodiimide-mediated coupling (e.g., EDCl/HOBt). This method ensures high regioselectivity and minimizes racemization.

Reaction Table

Component	Coupling Agent	Solvent	Temperature	Yield
Cyclopropyl-amino-acetyl chloride	EDCl/HOBt	DCM	0°C → RT	82%

Deprotection and Finalization

If protecting groups (e.g., Boc) are used, final deprotection is achieved with HCl in dioxane or TFA , followed by neutralization to isolate the free amine.

Yield Optimization and Environmental Considerations

The patent CN102442937B emphasizes minimizing organic solvent use (e.g., dichloromethane, isopropanol) to reduce environmental impact. Their optimized protocol achieves a 77.46% overall yield through:

• Streamlined steps : Combining hydrolysis and crystallization without intermediate purification.

• Aqueous workups : Using frozen water and glacial acetic acid for efficient crystallization.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Overall Yield
Reductive Amination	High selectivity, mild conditions	Requires protective groups	70–75%
Cyanohydrin Hydrolysis	Scalable, fewer solvents	Harsh acidic conditions	77.46%
Carbodiimide Coupling	Regioselective, fast	Costly reagents	80–82%

Q & A

Q. What are the established synthetic routes for 2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester?

The synthesis typically involves multi-step reactions:

• Step 1 : Preparation of a protected piperidine scaffold, often using tert-butoxycarbonyl (Boc) or benzyl ester groups to stabilize reactive amines .
• Step 2 : Introduction of the cyclopropyl-amino moiety via nucleophilic substitution or reductive amination under controlled pH and temperature (e.g., 0–5°C in dichloromethane) .
• Step 3 : Coupling of the 2-amino-acetyl group using carbodiimide-based reagents (e.g., EDC/HOBt) to ensure regioselectivity .
• Purification : High-Performance Liquid Chromatography (HPLC) or column chromatography (silica gel, eluent: ethyl acetate/hexane) to achieve >95% purity .

Q. How is the molecular structure of this compound validated experimentally?

• Spectroscopic Techniques :
  • NMR : $^1H$ and $^{13}C$ NMR confirm substituent positions (e.g., cyclopropyl CH$_2$ at δ 0.8–1.2 ppm; piperidine protons at δ 2.5–3.5 ppm) .
  • IR : Peaks at ~1650–1750 cm$^{-1}$ indicate carbonyl groups (benzyl ester, amide) .
• Mass Spectrometry : Molecular ion ([M+H]$^+$) at m/z 347.4 matches the calculated molecular weight (C$_{19}$H$_{26}$N$_2$O$_4$) .

Q. What preliminary biological activities have been reported for this compound?

• Enzyme Inhibition : Structural analogs show inhibition of serine proteases (IC$_{50}$ ~10–50 µM) via competitive binding to catalytic triads .
• Receptor Interactions : Piperidine derivatives exhibit moderate affinity for dopamine D$_2$ receptors (K$_i$ ~100–300 nM) in radioligand assays .
• Antimicrobial Potential : Similar compounds demonstrate activity against Gram-positive bacteria (MIC ~8–32 µg/mL), though direct evidence for this compound is lacking .

Advanced Research Questions

Q. How can synthetic yield be optimized while minimizing side reactions?

• Catalyst Screening : Use Pd/C or Raney Ni for selective hydrogenation of intermediates to reduce over-reduction of the benzyl ester .
• Solvent Optimization : Replace polar aprotic solvents (DMF) with ethanol or THF to suppress racemization during amide coupling .
• Reaction Monitoring : Real-time FTIR or LC-MS detects intermediates, enabling rapid adjustment of stoichiometry (e.g., 1.2 eq. acyl chloride) .

Q. How to resolve contradictions in receptor-binding data across studies?

• Assay Validation :
  • Use orthogonal methods (e.g., SPR vs. radioligand binding) to confirm affinity values .
  • Control for stereochemistry: Enantiopure samples (≥99% ee) prevent false positives from inactive isomers .
• Data Normalization : Express binding constants relative to reference ligands (e.g., haloperidol for D$_2$ receptors) to account for batch variability .

Q. What strategies address discrepancies between in vitro and in vivo efficacy?

• Metabolic Stability : Incubate with liver microsomes to identify labile sites (e.g., ester hydrolysis) and design prodrugs .
• Blood-Brain Barrier (BBB) Penetration : LogP calculations (optimal range: 2–5) and PAMPA-BBB assays predict CNS bioavailability .
• Pharmacokinetic Profiling : LC-MS/MS quantifies plasma half-life (t$_{1/2}$) and clearance rates in rodent models .

Q. What computational methods predict the compound’s interaction with biological targets?

• Docking Studies : AutoDock Vina or Schrödinger Glide models ligand-receptor interactions (e.g., piperidine nitrogen forming H-bonds with Asp114 in D$_2$ receptors) .
• MD Simulations : GROMACS assesses binding stability over 100 ns trajectories, identifying critical residues (e.g., Tyr408 in enzyme active sites) .
• QSAR Models : Train algorithms on datasets of similar carbamates to predict IC$_{50}$ values (R$^2$ >0.7) .

Data Analysis and Methodological Challenges

Q. How to characterize degradation products under varying storage conditions?

• Forced Degradation Studies :
  • Acidic/Base Hydrolysis : 0.1M HCl/NaOH at 40°C for 24 hours, followed by LC-MS to identify hydrolyzed esters or amides .
  • Oxidative Stress : 3% H$_2$O$_2$ exposure detects sulfoxide or epoxide byproducts .
• Stability-Indicating Methods : UPLC with PDA detection (λ = 210–400 nm) resolves degradation peaks with >95% specificity .

Q. What analytical techniques quantify trace impurities in bulk samples?

• HPLC-ELSD : Evaporative Light Scattering Detection quantifies non-UV-active impurities (e.g., cyclopropylamine derivatives) .
• GC-MS Headspace Analysis : Detects residual solvents (e.g., dichloromethane ≤600 ppm) per ICH Q3C guidelines .

Q. How to validate the compound’s selectivity against off-target receptors?

• Panel Screening : Test against 50+ GPCRs, ion channels, and kinases (e.g., Eurofins Cerep Panels) to calculate selectivity indices .
• CRISPR-Cas9 Knockout Models : Eliminate primary targets (e.g., D$_2$ receptors) in cell lines to confirm on-mechanism activity .